Cas no 1805171-18-9 (4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1805171-18-9
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4864692
• Update Time: 2025-10-29

4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-6-5(7(9)10)3(2-11)1-4(12-6)13(14)15/h1,7H,2,11H2
• InChI Key： UGMLWVNGORZMQR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C([N+](=O)[O-])N=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine

Research Briefing on 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine (CAS: 1805171-18-9)

In recent years, the compound 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine (CAS: 1805171-18-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo- and difluoromethyl-substituted pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug candidates. The presence of multiple functional groups, including the aminomethyl and nitro moieties, further enhances its versatility as a key intermediate in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activity of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine. The researchers employed a multi-step synthesis approach, starting from commercially available 2-bromo-3-(difluoromethyl)-6-nitropyridine, followed by selective amination to introduce the aminomethyl group. The compound was subsequently evaluated for its inhibitory effects on a panel of kinases implicated in inflammatory diseases and cancer. Preliminary results indicated moderate to strong inhibition of specific kinase targets, suggesting its potential as a scaffold for further optimization.

Another significant development was reported in a 2024 ACS Chemical Biology article, which investigated the compound's role in covalent inhibitor design. The electrophilic properties of the bromo and nitro groups, combined with the nucleophilic aminomethyl functionality, enable 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine to act as a versatile warhead in targeted covalent inhibition strategies. The study demonstrated its successful application in the development of irreversible inhibitors for cysteine proteases, a class of enzymes involved in numerous pathological processes.

From a structural perspective, computational modeling studies have highlighted the importance of the difluoromethyl group in enhancing the compound's metabolic stability and membrane permeability. A 2023 Bioorganic & Medicinal Chemistry Letters publication utilized molecular dynamics simulations to analyze the compound's interactions with biological targets, revealing favorable binding modes in several protein pockets. These findings support the growing interest in 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine as a privileged structure in drug discovery.

In the realm of agrochemical research, recent patent filings (WO2023124567, 2023) have disclosed the use of this compound as a precursor for novel pesticidal agents. The unique electronic properties imparted by the nitro and difluoromethyl groups appear to enhance the bioactivity of derived products against a range of agricultural pests, opening new avenues for its application beyond human therapeutics.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine. Current research efforts, as reported in a 2024 Organic Process Research & Development article, are focusing on optimizing the synthetic route to improve yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic amination and solvent-free reactions, are being explored to address these challenges.

Looking forward, the diverse biological activities and synthetic versatility of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-6-nitropyridine position it as a valuable tool in both academic and industrial research settings. Ongoing studies are expected to further elucidate its mechanism of action and expand its applications in drug discovery and development. The compound's unique combination of functional groups offers numerous opportunities for structural modification, making it a promising candidate for the development of next-generation therapeutic agents.